Cas no 2171771-58-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid
• CAS No: 2171771-58-5
• MF: C₂₂H₁₇F₃N₂O₅
• MW: 446.375996351242
• CID: 6585685
• PubChem ID: 165722018
• Update Time: 2025-10-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid
• 2171771-58-5
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]but-2-ynoic acid
• EN300-1550949

• Inchi： 1S/C22H17F3N2O5/c23-22(24,25)19(20(30)26-11-5-10-18(28)29)27-21(31)32-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17,19H,11-12H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： VWRZSGNRPYLQFX-UHFFFAOYSA-N
• SMILES： FC(C(C(NCC#CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 446.10895613g/mol
• Monoisotopic Mass: 446.10895613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid

Latest Research Insights on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid (CAS: 2171771-58-5)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid (CAS: 2171771-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoropropanamide and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising applications in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block for the construction of complex biomolecules, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key advancements in the research of this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the efficient incorporation of trifluoromethyl groups into peptide chains, enhancing their stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound's alkyne functionality enables click chemistry-based modifications, allowing for the precise attachment of therapeutic payloads. This has opened new avenues for the development of peptide-based therapeutics with improved pharmacokinetic properties.

In addition to its synthetic utility, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid has been investigated for its potential as a protease inhibitor. Preliminary in vitro studies indicate that the trifluoromethyl group confers enhanced binding affinity to specific enzyme active sites, making it a candidate for the treatment of diseases such as cancer and viral infections. Researchers are particularly interested in its ability to modulate the activity of serine proteases, which play a critical role in numerous pathological processes.

Despite these promising findings, challenges remain in optimizing the compound's solubility and metabolic stability. Recent work published in Bioorganic & Medicinal Chemistry Letters has explored structural modifications to address these issues, including the introduction of hydrophilic side chains and the use of prodrug strategies. These efforts aim to translate the compound's potential into clinically viable therapeutics.

Looking ahead, the integration of computational modeling and high-throughput screening is expected to accelerate the discovery of novel derivatives based on this scaffold. Collaborative efforts between academia and industry are also underway to explore its applications in personalized medicine and combination therapies. As research progresses, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobut-2-ynoic acid is poised to become a cornerstone in the design of next-generation bioactive molecules.